Propanoic acid, 3-(dodecylthio)-2-methyl-, methyl ester

• CAS No.: 16832-25-0
• Molecular Formula: C17H34O2S
• Molecular Weight: 302.5 g/mol
• IUPAC Name: methyl 3-dodecylsulfanyl-2-methylpropanoate
• InChI: InChI=1S/C17H34O2S/c1-4-5-6-7-8-9-10-11-12-13-14-20-15-16(2)17(18)19-3/h16H,4-15H2,1-3H3
• InChI Key: ZMSIPKAIEUNIPB-UHFFFAOYSA-N
• Canonical SMILES: CCCCCCCCCCCCSCC(C)C(=O)OC

Description

Propanoic acid, 3-(dodecylthio)-2-methyl-, methyl ester is a useful research compound. Its molecular formula is C17H34O2S and its molecular weight is 302.5 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Into the same type equipment used in Example 1 202 grams of 98% 1-dodecanthiol was added to 1.0 grams of KOH and 112 grams methylmethacrylate with stirring over a 10 minute period. The reaction mixture went from 70° C. to 98° C. The reaction mixture was stirred an extra hour at 98° C. to 93° C. and slowly heated up to 122° C. over a 5 hour period. The reaction mixture was stripped at 125° C. and 20 mm pressure. GC analysis indicated a purity of 93.2% product. 300 grams filtered product was obtained.